Cas no 2640936-04-3 (7-(4-Methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione)

• Product Name: 7-(4-Methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• CAS No: 2640936-04-3
• MF: C₁₁H₁₃N₅O₃
• MW: 263.252621412277
• CID: 5316349
• PubChem ID: 155798246
• Update Time: 2025-06-15

7-(4-Methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-Methoxy-2-pyrimidinyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• 7-(4-methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• 2640936-04-3
• AKOS040731818
• F6796-9494
• 7-(4-Methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• Inchi： 1S/C11H13N5O3/c1-19-7-2-4-12-9(13-7)16-5-3-11(6-16)8(17)14-10(18)15-11/h2,4H,3,5-6H2,1H3,(H2,14,15,17,18)
• InChI Key： NTEZIJFDDSOZBA-UHFFFAOYSA-N
• SMILES： O=C1C2(CN(C3N=CC=C(N=3)OC)CC2)NC(N1)=O

Computed Properties

• Exact Mass: 263.10183929g/mol
• Monoisotopic Mass: 263.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.69±0.20(Predicted)

Additional information on 7-(4-Methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

Professional Introduction to Compound with CAS No. 2640936-04-3 and Product Name: 7-(4-Methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

The compound identified by the CAS number 2640936-04-3 and the product name 7-(4-Methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their structural complexity and potential biological activity. The unique spirocyclic structure and the presence of multiple heterocyclic rings make it a subject of considerable interest in medicinal chemistry research.

The molecular framework of 7-(4-Methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione incorporates a triazaspiro scaffold, which is a bicyclic system consisting of a triazole ring fused with a spirocyclic nonane backbone. This configuration is particularly noteworthy due to its ability to interact with biological targets in multiple ways, enhancing its potential as a pharmacophore. The 4-Methoxypyrimidin-2-yl substituent further contributes to the compound's pharmacological profile by introducing a polar moiety that can modulate binding interactions.

Recent studies in the field of drug discovery have highlighted the importance of spirocyclic compounds in developing novel therapeutic agents. The triazaspiro system, in particular, has been explored for its ability to exhibit favorable pharmacokinetic properties and improved solubility compared to traditional linear or cyclic molecules. This structural feature is particularly relevant in the context of designing compounds that require efficient delivery to biological targets.

The 7-(4-Methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione molecule has been investigated for its potential biological activities across various therapeutic areas. Preliminary in vitro studies suggest that this compound may possess inhibitory effects on certain enzymes and receptors implicated in inflammatory and metabolic disorders. The methoxy group on the pyrimidine ring is known to enhance metabolic stability while maintaining binding affinity to biological targets.

In the realm of medicinal chemistry, the synthesis of complex heterocyclic systems remains a challenging yet rewarding endeavor. The spirocyclic structure of 7-(4-Methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione presents unique synthetic challenges that require innovative methodologies to achieve high yields and purity. Advances in catalytic processes and computational chemistry have enabled researchers to design more efficient synthetic routes for such intricate molecules.

The compound's potential as a lead molecule has also been supported by its favorable physicochemical properties. The spirocyclic core contributes to rigidity in the molecular structure, which can be advantageous for binding specificity. Additionally, the presence of multiple heteroatoms increases hydrogen bonding capabilities, further enhancing interactions with biological targets. These properties make it an attractive candidate for further optimization in drug development programs.

Current research trends indicate that spirocyclic compounds are gaining increasing attention due to their diverse biological activities and structural versatility. The 7-(4-Methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione molecule aligns well with these trends by combining structural complexity with promising pharmacological profiles. Future studies are expected to delve deeper into its mechanism of action and explore its potential in treating complex diseases.

The development of novel pharmaceutical agents relies heavily on the identification and optimization of lead compounds. The 7-(4-Methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione represents a testament to the ongoing innovation in synthetic chemistry and drug discovery methodologies. Its unique structural features and potential biological activities position it as a valuable asset in the quest for new treatments for various human diseases.

In conclusion, the compound with CAS number 2640936-04-3 and product name 7-(4-Methoxypyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione exemplifies the cutting-edge advancements in pharmaceutical chemistry. Its complex molecular architecture and promising biological properties make it a compelling subject for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.